Cas no 1400744-20-8 (cis-3-(aminomethyl)cyclobutanol hydrochloride)

• Product Name: cis-3-(aminomethyl)cyclobutanol hydrochloride
• CAS No: 1400744-20-8
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD22421655
• CID: 2093742
• PubChem ID: 71651055
• Update Time: 2025-06-13

cis-3-(aminomethyl)cyclobutanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-(Aminomethyl)cyclobutanol hydrochloride
• cis 3-(Aminomethyl)cyclobutanol hydrochloride
• trans-3-(Aminomethyl)cyclobutanol hydrochloride
• 3-(Aminomethyl)cyclobutanol hydrochloride
• 3-(aminomethyl)cyclobutan-1-ol hydrochloride
• 3-(Aminomethyl)cyclobutanol HCl
• cis-3-(Aminomethyl)cyclobutanol HCl
• trans-3-(aminomethyl)cyclobutanol HCl
• CIS-3-(AMINOMETHYL)CYCLOBUTANOL HCl salt
• cis-3-(Aminomethyl)cyclobutan-1-ol HCl
• trans-3-(Aminomethyl)cyclobutan-1-ol HCl
• AKOS024259026
• SY098824
• PB35521
• SY098823
• 3-(Aminomethyl)cyclobutan-1-ol HCl
• SCHEMBL14764039
• SB10279
• EN300-366299
• 3-(aminomethyl)cyclobutan-1-ol;hydrochloride
• SB10613
• TRANS 3-(AMINOMETHYL)CYCLOBUTANOL HYDROCHLORIDE
• SY098741
• DB-335793
• AKOS025117615
• AS-33788
• Cyclobutanol, 3-(aminomethyl)-, hydrochloride (1:1), trans-
• CS-0051730
• AKOS025146568
• PB38808
• MFCD22421655
• CS-0021312
• CS-0047821
• MFCD22566281
• (1S,3S)-3-(AMINOMETHYL)CYCLOBUTAN-1-OL HYDROCHLORIDE
• 1427386-91-1
• AS-33526
• 1400744-20-8
• trans-3-(Aminomethyl)cyclobutanolhydrochloride
• CYCLOBUTANOL, 3-(AMINOMETHYL)-, TRANS- HYDROCHLORIDE
• EN300-718741
• 1404365-04-3
• NZNRVZGKQUALNR-BPNVWSNHSA-N
• (1r,3r)-3-(aminomethyl)cyclobutan-1-ol hydrochloride
• SCHEMBL21753883
• SB10612
• AS-33789
• F2147-4238
• Cyclobutanol, 3-(aminomethyl)-, hydrochloride (1:1), cis-
• DB-193411
• Z2755724217
• MFCD22422286
• SCHEMBL14764040
• 811-919-9
• 817-381-1
• cis-3-(aminomethyl)cyclobutanol hydrochloride

• MDL： MFCD22421655
• Inchi： 1S/C5H11NO.ClH/c6-3-4-1-5(7)2-4;/h4-5,7H,1-3,6H2;1H
• InChI Key： NZNRVZGKQUALNR-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(CN)C1

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on cis-3-(aminomethyl)cyclobutanol hydrochloride

Cis-3-(aminomethyl)cyclobutanol hydrochloride (CAS No. 1400744-20-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Cis-3-(aminomethyl)cyclobutanol hydrochloride, identified by its CAS number 1400744-20-8, represents a significant area of interest in the realm of chemical and pharmaceutical research. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The cyclobutane ring, combined with an amine substituent, presents a versatile scaffold for further functionalization and exploration.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds, particularly those incorporating cyclic alcohols and amines. The structural motif of Cis-3-(aminomethyl)cyclobutanol hydrochloride aligns well with this trend, offering a platform for the development of novel therapeutic agents. The presence of both an amine and an alcohol group provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In the context of modern pharmaceutical research, the exploration of such compounds is driven by their potential to interact with biological targets in innovative ways. The cyclobutane ring, being a small, rigid structure, can mimic certain natural products and improve metabolic stability, while the amine group allows for interactions with various biological receptors and enzymes. This combination makes Cis-3-(aminomethyl)cyclobutanol hydrochloride a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) therapeutics. The cycloalkanol moiety is known to influence neurochemical pathways, and modifications to this scaffold have been explored for their effects on neurotransmitter systems. Preliminary studies suggest that derivatives of Cis-3-(aminomethyl)cyclobutanol hydrochloride may exhibit properties relevant to treatments for neurological disorders, including modulation of serotonin and dopamine pathways.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility profile is crucial for drug delivery systems, as it facilitates administration through various routes, including oral and intravenous formulations. Additionally, the stability of the hydrochloride salt under standard storage conditions ensures that the compound remains viable for extended periods, reducing degradation and maintaining efficacy.

From a synthetic chemistry perspective, Cis-3-(aminomethyl)cyclobutanol hydrochloride serves as an excellent intermediate for constructing more complex molecules. The amine group can be further functionalized through reductive amination, acylation, or diazotization reactions, while the alcohol group can undergo etherification or esterification. These transformations open up numerous possibilities for generating libraries of derivatives with diverse biological activities.

The integration of computational methods into drug discovery has also played a pivotal role in understanding the potential of Cis-3-(aminomethyl)cyclobutanol hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with target proteins and enzymes at the atomic level. These simulations have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical trials.

In recent years, there has been growing interest in harnessing natural product-inspired scaffolds for drug development. The structural features of Cis-3-(aminomethyl)cyclobutanol hydrochloride bear resemblance to certain bioactive molecules found in plants and microorganisms. By leveraging these natural templates, chemists can design molecules that are both structurally unique and biologically relevant.

The potential applications of this compound extend beyond CNS therapeutics. It has shown promise in preclinical studies as a precursor for antiviral agents due to its ability to interfere with viral protease activity. Furthermore, its structural flexibility allows it to be incorporated into kinase inhibitors targeting various signaling pathways involved in cancer progression.

The development of novel synthetic methodologies has been another area where Cis-3-(aminomethyl)cyclobutanol hydrochloride has made significant contributions. Transition metal-catalyzed reactions have enabled efficient construction of complex cyclic structures, while biocatalytic approaches offer sustainable alternatives to traditional chemical synthesis. These advancements not only streamline the production process but also reduce environmental impact.

Ethical considerations are also paramount in pharmaceutical research involving compounds like Cis-3-(aminomethyl)cyclobutanol hydrochloride. Ensuring that synthetic routes are environmentally friendly and that animal testing is minimized are key priorities. Collaborative efforts between academia and industry have led to innovative approaches that balance scientific rigor with ethical responsibility.

The future direction of research on this compound is likely to involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.